Cas no 1368566-58-8 (2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one
• CAS No: 1368566-58-8
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 6090268
• PubChem ID: 82471711
• Update Time: 2025-08-05

2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one
• 1368566-58-8
• EN300-1932939
• 2-(methylamino)-1-[4-(trifluoromethyl)phenyl]ethan-1-one

• Inchi： 1S/C10H10F3NO/c1-14-6-9(15)7-2-4-8(5-3-7)10(11,12)13/h2-5,14H,6H2,1H3
• InChI Key： HFDTWKSJBIIBNF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CNC)=O)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one

Professional Introduction to Compound with CAS No. 1368566-58-8 and Product Name: 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one

The compound identified by the CAS number 1368566-58-8 and the product name 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both a methylamino group and a trifluoromethyl substituent on a phenyl ring suggests a multifaceted chemical profile that may contribute to its biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of substituents like trifluoromethyl groups in enhancing the metabolic stability and binding affinity of drug candidates. The trifluoromethyl moiety, in particular, is well-documented for its ability to improve the pharmacokinetic properties of small molecule drugs by increasing lipophilicity and reducing susceptibility to metabolic degradation. In the context of 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one, this substitution may play a crucial role in modulating its interaction with biological targets.

The methylamino group attached to the ethylone backbone introduces basicity and potential hydrogen bonding capabilities, which are essential for receptor binding. This dual functionality makes the compound a promising candidate for further exploration in the development of novel therapeutic agents. Studies have shown that similar structures containing both amino and fluorinated aromatic rings exhibit significant activity against various biological pathways, including enzyme inhibition and receptor modulation.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds often involve complex multi-step reactions. The strategic placement of the methylamino group at the 2-position relative to the carbonyl group in 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one suggests a deliberate design aimed at maximizing biological efficacy. This arrangement can influence both electronic and steric properties, which are critical factors in determining molecular recognition events within biological systems.

Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been instrumental in understanding the structural and energetic properties of this compound. These techniques allow researchers to predict how 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one might interact with target proteins or enzymes at an atomic level. Such insights are invaluable for guiding synthetic modifications aimed at improving potency and selectivity.

Current research trends indicate that compounds featuring fluorinated aromatic rings are being extensively studied for their potential in treating neurological disorders, inflammatory diseases, and cancer. The structural features of 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one, with its combination of a fluorinated phenyl ring and an amino-substituted ethylone core, align well with these areas of interest. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against key enzymes involved in disease pathways.

The role of fluorine atoms in modulating pharmacological properties is well-established, with numerous examples demonstrating their impact on drug efficacy and safety. The presence of multiple fluorine atoms in the trifluoromethyl group enhances lipophilicity while simultaneously influencing electronic distributions across the molecule. This balance is critical for achieving optimal pharmacokinetic profiles, including absorption, distribution, metabolism, excretion, and toxicity (ADMET) characteristics.

Furthermore, the ethylone backbone provides a scaffold that can be further functionalized to explore different biological activities. The carbonyl group at the 1-position offers opportunities for derivatization into esters or amides, which can alter solubility and bioavailability. Such modifications are often employed in lead optimization campaigns to fine-tune pharmacological properties based on initial screening results.

From a synthetic chemistry perspective, 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one exemplifies the sophisticated strategies used to construct complex molecules with tailored functionalities. The synthesis likely involves palladium-catalyzed cross-coupling reactions to introduce the aryl ring components followed by functional group transformations to achieve the desired substitution pattern. These synthetic routes highlight the intersection of organic synthesis and medicinal chemistry in developing new drug entities.

As research progresses, it is expected that additional derivatives of this compound will be synthesized and evaluated for their therapeutic potential. High-throughput screening (HTS) technologies combined with structure-based drug design approaches will accelerate this process by allowing rapid assessment of large libraries of compounds. The combination of experimental data with computational modeling will provide a comprehensive understanding of how structural changes influence biological activity.

The growing interest in fluorinated heterocycles underscores their significance as building blocks for next-generation pharmaceuticals. The unique electronic properties imparted by fluorine atoms can fine-tune interactions with biological targets, leading to improved drug-like characteristics. In this context, 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one represents an important step forward in exploring these possibilities.

In conclusion, compounds like 1368566-58-8 (cas no) and its counterpart 2-(methylamino)-1-4-(trifluoromethyl)phenylethan-1-one continue to drive innovation in pharmaceutical chemistry through their multifaceted structural features and potential biological activities. Ongoing research efforts are likely to uncover new applications for these molecules as they are further optimized for therapeutic use. The integration of cutting-edge synthetic methods with advanced computational tools ensures that discoveries in this field will continue to advance at a rapid pace.